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Compound Name: D149 Dye

Cat. No.: B13855362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D149, an indoline-based organic dye, has garnered significant attention within the scientific

community, primarily for its role as a high-performance sensitizer in dye-sensitized solar cells

(DSSCs). This technical guide provides a detailed overview of the key chemical and physical

properties of D149 dye, summarizing the existing body of research. While its application in

photovoltaics is well-documented, this guide also addresses the current landscape of its use—

or lack thereof—in biological and pharmaceutical research, a field of potential interest to drug

development professionals.

Core Chemical and Physical Data
A summary of the fundamental properties of D149 dye is presented in the table below,

providing a quick reference for researchers.

Property Value Reference

CAS Number 786643-20-7 [1]

Molecular Weight 741.94 g/mol [1]

Molecular Formula C₄₂H₃₅N₃O₄S₃ [1]
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The primary application of D149 dye lies in the field of renewable energy, specifically in

DSSCs. Its molecular structure, featuring an indoline donor and a rhodanine-3-acetic acid

acceptor, makes it an efficient sensitizer for wide-bandgap semiconductors like titanium dioxide

(TiO₂) and zinc oxide (ZnO).[2][3]

Photophysical Properties
D149 exhibits strong absorption in the visible spectrum, a crucial characteristic for a solar cell

sensitizer.[4] Upon light absorption, the dye enters an excited state, facilitating the injection of

an electron into the conduction band of the semiconductor.[2] The photophysical behavior of

D149 has been extensively studied, with research focusing on its excited-state dynamics and

the factors influencing its efficiency in converting light to electricity.[2][5]

Biological and Pharmaceutical Applications: A
Knowledge Gap
Despite the well-established role of D149 in materials science, a thorough review of the

scientific literature reveals a significant gap in research pertaining to its biological activity and

potential applications in drug development. Searches for its use in areas such as photodynamic

therapy, bioimaging, and cytotoxicity have not yielded specific studies on the D149 dye itself.

While the broader class of indoline compounds has been explored for various medicinal

purposes, including anticancer and antibacterial agents, this research has not been extended

to D149 specifically.[6][7][8][9] The potential of dyes in drug discovery and for creating

fluorescent probes is an active area of research; however, D149 has not been a focus of these

investigations.

Therefore, for researchers and professionals in drug development, D149 represents an

unexplored chemical entity. There is currently no available data on its interaction with biological

systems, its potential toxicity, or its efficacy in any therapeutic or diagnostic application.

Experimental Protocols
The experimental protocols found in the literature are exclusively related to the fabrication and

characterization of dye-sensitized solar cells. These include methods for dye solution
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preparation, sensitization of semiconductor films, and the assembly and testing of solar cell

devices.

Typical Protocol for DSSC Fabrication with D149 Dye:

Dye Solution Preparation: D149 dye is typically dissolved in a solvent mixture, such as

acetonitrile and tert-butanol, to a specific concentration (e.g., 0.3 mM).

Semiconductor Film Sensitization: A porous semiconductor film (e.g., TiO₂) is immersed in

the D149 dye solution and left for a designated period to allow for dye adsorption onto the

semiconductor surface.

Cell Assembly: The dye-sensitized semiconductor film is then assembled into a sandwich-

type cell with a counter electrode and an electrolyte.

Characterization: The performance of the DSSC is evaluated by measuring its current-

voltage characteristics under simulated sunlight.

Signaling Pathways and Logical Relationships
Due to the lack of research on the biological activity of D149, there are no known signaling

pathways or biological logical relationships to visualize. The primary process involving D149 is

the electron transfer pathway in a dye-sensitized solar cell, which can be represented as

follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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